13-Hydroperoxy-9,11-octadecadienoic acid
Overview
Description
“13-Hydroperoxy-9,11-octadecadienoic acid” is a type of polyunsaturated fatty acid . It is also known as “13-Hydroxyoctadecadienoic acid” or “13-HODE” for short . The production of 13-HODE is often accompanied by the production of its stereoisomer, 13 ®-hydroxy-9Z,11E-octadecadienoic acid (13 ®-HODE) .
Synthesis Analysis
The synthesis of this compound involves the oxygenation of polyunsaturated fatty acids like linoleic acid . A lipoxygenase (LOX) from the edible basidiomycete Agrocybe aegerita was investigated for this purpose. The Aae LOX4 was heterologously expressed in E. coli and purified via affinity chromatography and gel filtration .Molecular Structure Analysis
The molecular structure of this compound is represented by the molecular formula C18H32O4 . The structure for the (S) stereoisomer of 13-HODE is given in the adjacent figure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are represented by the molecular formula C18H32O4 . The molecular weight is 312.4443 .Scientific Research Applications
Conversion to Other Compounds : It has been shown that 13-Hydroperoxy-9,11-octadecadienoic acid can be converted into various compounds like erythro-11-hydroxy-12,13-epoxy-9-octadecenoic acid, threo-11-hydroxy-12,13-epoxy-9-octadecenoic acid, 9,12,13-trihydroxy-10-octadecenoic acid, 13-keto-9,11-octadecadienoic acid, and 13-hydroxy-9,11-octadecadienoic acid, among others. This conversion is catalyzed by hematin and involves complex pathways including one-electron reduction and alkoxyl radical formation (Dix & Marnett, 1985).
Transformation into Epoxyhydroxyoctadecenoic and Trihydroxyoctadecenoic Acids : Acid treatment of this compound results in the formation of compounds such as (Z)-12,13-epoxy-11-hydroxy-9-octadecenoic acid and diastereomeric (Z)-11,12,13-trihydroxy-9-octadecenoic acids. These transformations highlight the chemical versatility of this compound (Gardner, Nelson, Tjarks, & England, 1984).
Role in Lipid Peroxidation : this compound is involved in lipid peroxidation processes. It can be converted into stable hydroxy acids like 9-hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE), which are considered excellent markers for lipid peroxidation (Spiteller & Spiteller, 1997).
Biosynthesis and Enzymatic Transformations : This compound is biosynthesized from linoleic acid and undergoes various enzymatic transformations. For instance, in the presence of human hemoglobin, it is converted into several hydroxy-epoxy acid derivatives (Hamberg, 1983). Another study showed its transformation into 12,13(S)-oxido-9(Z),11-octadecadienoic acid in the presence of corn hydroperoxide isomerase, demonstrating its role in the biochemistry of fatty acids (Hamberg, 1987).
Potential in Synthesis of Complex Molecules : It has been used in the chemoenzymatic synthesis of complex molecules like (+)-Coriolic acid, showcasing its utility in synthetic chemistry (Martini, Iacazio, Ferrand, Buono, & Triantaphylidès, 1994).
properties
IUPAC Name |
(9E,11E)-13-hydroperoxyoctadeca-9,11-dienoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7+,15-12+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDSRHVWSAMTSSN-KDFHGORWSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(C=CC=CCCCCCCCC(=O)O)OO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCC(/C=C/C=C/CCCCCCCC(=O)O)OO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
7324-21-2, 63121-48-2 |
Source
|
| Record name | 9,11-Octadecadienoic acid, 13-hydroperoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007324212 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 13-Hydroperoxy-9,11-octadecadienoic acid, (9E,11E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0063121482 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 13-HYDROPEROXY-9,11-OCTADECADIENOIC ACID, (9E,11E)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SK5HM3ASH6 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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